1,3-Diphenylpropan-2-ol

• IUPAC Name: 1,3-diphenylpropan-2-ol
• InChI: InChI=1S/C15H16O/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key: CDLPUTDLLBHWRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)O
• Molecular Formula: C15H16O
• DSSTOX Substance ID: DTXSID20202089
• Molecular Weight: 212.29 g/mol
• CAS RN: 5381-92-0

Description

“1,3-Diphenylpropan-2-ol” is an organic compound with the molecular formula C15H16O. It is also known by other names such as “Benzeneethanol, α- (phenylmethyl)-” and has a ChemSpider ID of 122097. The average mass of this compound is 212.287 Da.

Synthesis Analysis

The synthesis of “1,3-Diphenylpropan-2-ol” involves the use of long-chain alkylated 1,3-diphenyl-2-propanones. A reliable procedure to obtain mono- or dialkylated diphenyl-2-propanones in 26 and 38% yields has been proposed. The method includes the dioxolane protection of the keto group in 1,3-di- (4-bromophenyl)-2-propanone, then a palladium-catalyzed cross-coupling reaction of the obtained dioxolane with one-and-a-half- or four-fold excess of dodecyl magnesium bromide that leads to a predominant formation of mono- or dialkylation products respectively, followed by hydrolysis of dioxolanes at the last stage to form the desired diphenyl-2-propanones.

Molecular Structure Analysis

The molecular structure of “1,3-Diphenylpropan-2-ol” is composed of two benzyl groups attached to a central carbonyl group. This results in the central carbonyl carbon atom being electrophilic and the two adjacent carbon atoms slightly nucleophilic.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1,3-Diphenylpropan-2-ol” include an average mass of 212.287 Da and a monoisotopic mass of 212.120117 Da. More detailed properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis of Graphene Nanostructures

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Preparation of Alkylated 1,3-diphenylpropan-2-ones

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Synthesis of Fluorescent Polyphenylene Dendrimers

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Synthesis of Polycyclic Aromatic Hydrocarbons

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Synthesis of Conjugated Polymers

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Safety and Hazards

While specific safety and hazard information for “1,3-Diphenylpropan-2-ol” was not found, general safety measures for handling similar compounds include ensuring adequate ventilation, using personal protective equipment, and avoiding contact with skin, eyes, or clothing.

Mechanism of Action

Target of Action

This compound is a type of phenolic alcohol, which are known to interact with a variety of biological targets, including enzymes and cell membranes

Mode of Action

Phenolic alcohols often exert their effects through interactions with proteins, nucleic acids, and cell membranes, potentially altering their structure and function .

Biochemical Pathways

Phenolic compounds are known to interact with a variety of biochemical pathways, often acting as antioxidants or enzyme inhibitors

Pharmacokinetics

The pharmacokinetics of 1,3-Diphenylpropan-2-ol, including its absorption, distribution, metabolism, and excretion (ADME) properties, are not well-studied. As a phenolic alcohol, it is likely to be absorbed in the gastrointestinal tract and distributed throughout the body. It may be metabolized by liver enzymes and excreted in the urine .

Result of Action

Phenolic alcohols can have a variety of effects, including antioxidant activity, modulation of enzyme activity, and alteration of cell membrane properties

Action Environment

The action, efficacy, and stability of 1,3-Diphenylpropan-2-ol can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds. For example, the antioxidant activity of phenolic compounds can be affected by pH and temperature

Synthesis routes and methods I

Procedure details

258 mg (1 mmol) of (dibenzyl)acetyl chloride in 1 ml of toluene are added at room temperature to 140 mg (1.1 mmol) of N-hydroxypyridine-2-thione and 0.1 ml of pyridine in 5 ml of toluene. The mixture is maintained with stirring for 30 minutes. The filtered solution is added dropwise during 20 minutes to 1 ml of t-butylmercaptan in 20 ml of toluene at 80° C., and a vigorous stream of oxygen is passed into this solution. The reaction is continued for 1 hour at 80° C., and the reaction mixture is then stirred for 2 hours at room temperature before being poured into 10 ml of a saturated solution of potassium carbonate. The organic phase is again washed twice with potassium carbonate (2×10 ml), then with 10 ml of water, twice with 10 ml of HCl (2N) and finally with twice 10 ml of water before being dried over sodium sulfate, filtered and evaporated to dryness. The crude product obtained is filtered on silica (100% CH2Cl2) to give 174 mg of the corresponding hydroxylated derivative. Yield 82%.

Synthesis routes and methods II

Procedure details

To a stirring suspension of 1.10 g of lithium aluminum hydride in 50 mL of diethyl ether under an argon atmosphere at 0° C. is slowly added a solution of 5.30 g of commercially available 1,3-diphenylacetone in 10.0 mL of diethyl ether with a 10 mL rinse. After 0.25 hours the grey suspension is warmed to room temperature. After 1.5 hours the reaction mixture is re-cooled to 0° C. and slowly treated with 1.2 mL of water followed by 5.0 mL of 1N sodium hydroxide. After 1 hour the resulting white precipitant is filtered through a pad of magnesium sulfate with diethyl ether washings. The filtrate is concentrated under reduced pressure to afford 5.2 g, of the title product as a viscous, clear, colorless oil. This product may be used directly in the next reaction without further purification. Physical characteristics are as follows:

Q & A

Q1: How is 1,3-Diphenylpropan-2-ol synthesized?

A: 1,3-Diphenylpropan-2-ol can be synthesized from (S)-indoline-2-carboxylic acid. The process involves N-methylation, esterification, and finally, a Grignard reaction. This synthetic route has been reported to achieve a high yield of 89.7% for the desired product [].

Q2: What is the biological significance of 1,3-Diphenylpropan-2-ol?

A: Research suggests that 1,3-Diphenylpropan-2-ol, a metabolite produced by certain gut microbiota like Eubacterium sp. strain SDG-2, could play a role in mitigating non-alcoholic fatty liver disease (NAFLD). Studies indicate its potential interaction with the apelin signaling pathway, which has been linked to improvements in NAFLD [].

Q3: What is known about the structural characteristics of 1,3-Diphenylpropan-2-ol?

A: 1,3-Diphenylpropan-2-ol contains two phenyl rings attached to a propane chain with a hydroxyl group at the second carbon. While the exact structural conformation can vary, studies on similar molecules like 2-(1-Adamantyl)-1,3-diphenylpropan-2-ol show that the dihedral angle between the benzene rings is 46.91° [].

Q4: Are there any analytical techniques used to characterize 1,3-Diphenylpropan-2-ol?

A: Researchers commonly utilize techniques like ¹H NMR, ¹³C NMR, and HRMS to confirm the structure of synthesized 1,3-Diphenylpropan-2-ol []. These methods provide detailed information about the compound's hydrogen and carbon framework, confirming its successful synthesis.

Q5: What is the future direction of research on 1,3-Diphenylpropan-2-ol?

A: Current research indicates a potential therapeutic application of 1,3-Diphenylpropan-2-ol in NAFLD management. Further investigations are crucial to fully understand its interaction with the apelin signaling pathway, its efficacy, and safety profile []. Exploring its potential as a targeted therapeutic for NAFLD is a promising avenue for future research.